Cas no 1822308-23-5 (Tert-Butyl 5-bromo-3-fluoropicolinate)

• Product Name: Tert-Butyl 5-bromo-3-fluoropicolinate
• CAS No: 1822308-23-5
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 4815912
• Update Time: 2025-06-13

Tert-Butyl 5-bromo-3-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-3-fluoropicolinate
• BrC=1C=C(C(=NC=1)C(=O)OC(C)(C)C)F
• Tert-Butyl 5-bromo-3-fluoropicolinate

• Inchi： 1S/C10H11BrFNO2/c1-10(2,3)15-9(14)8-7(12)4-6(11)5-13-8/h4-5H,1-3H3
• InChI Key： MPZKAZGVSJAYLT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Tert-Butyl 5-bromo-3-fluoropicolinate

Recent Advances in the Application of Tert-Butyl 5-bromo-3-fluoropicolinate (CAS: 1822308-23-5) in Chemical Biology and Pharmaceutical Research

Tert-Butyl 5-bromo-3-fluoropicolinate (CAS: 1822308-23-5) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and pharmaceutical agents. Recent studies highlight its utility in the construction of heterocyclic scaffolds, which are integral to drug discovery programs. This compound's unique structural features, including the bromo and fluoro substituents, enable precise modifications that enhance binding affinity and selectivity toward biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Tert-Butyl 5-bromo-3-fluoropicolinate in the synthesis of kinase inhibitors. Researchers utilized this compound as a key building block to develop inhibitors targeting aberrant kinase activity in cancer cells. The study reported a significant improvement in inhibitory potency (IC₅₀ values in the nanomolar range) compared to previous analogs, attributed to the strategic placement of the bromo and fluoro groups.

In addition to its role in kinase inhibitor development, Tert-Butyl 5-bromo-3-fluoropicolinate has been employed in the synthesis of PET (Positron Emission Tomography) radiotracers. A recent publication in ACS Chemical Biology detailed its use in labeling bioactive molecules for imaging applications. The fluorinated picolinate derivative facilitated the incorporation of fluorine-18, a radioisotope commonly used in PET imaging, enabling non-invasive visualization of disease biomarkers.

Further investigations into the compound's reactivity have revealed its potential in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for the diversification of chemical libraries in drug discovery. A 2024 preprint on ChemRxiv highlighted the compound's compatibility with palladium-catalyzed transformations, yielding high-purity products with minimal byproducts.

The safety and scalability of Tert-Butyl 5-bromo-3-fluoropicolinate have also been addressed in recent industrial research. A technical report from a leading pharmaceutical manufacturer outlined a robust, multi-kilogram synthesis protocol, emphasizing its suitability for large-scale production. The report noted excellent yields (>85%) and high purity (>98%) under optimized conditions, reinforcing its industrial relevance.

In conclusion, Tert-Butyl 5-bromo-3-fluoropicolinate (CAS: 1822308-23-5) continues to be a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, supported by recent advancements in synthetic methodologies and mechanistic studies. Future research directions may explore its utility in emerging therapeutic areas, such as targeted protein degradation and covalent inhibitor design.